Tert-butyl 4-(6-bromoquinolin-4-yl)piperazine-1-carboxylate

• CAS No.: 474707-23-8
• Molecular Formula: C18H22BrN3O2
• Molecular Weight: 392.3 g/mol
• IUPAC Name: tert-butyl 4-(6-bromoquinolin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H22BrN3O2/c1-18(2,3)24-17(23)22-10-8-21(9-11-22)16-6-7-20-15-5-4-13(19)12-14(15)16/h4-7,12H,8-11H2,1-3H3
• InChI Key: JTLKKGKRYQILDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C3C=C(C=CC3=NC=C2)Br

Description

Tert-butyl 4-(6-bromoquinolin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H22BrN3O2 and its molecular weight is 392.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 243 mg 6-bromo-4-chloroquinoline, 373 mg t-butyl 1-piperazine carboxylate, 0.28 mL triethylamine and 10 mL dimethyl sulfoxide was stirred at 80° C. overnight. Ethyl acetate and water were added to the reaction solution, and the organic layer was separated, washed twice with water and then with brine and dried over anhydrous magnesium sulfate. The drying agent was filtered off, and the filtrate was evaporated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give 282 mg of the title compound as a pale yellow oil.